![molecular formula C14H7BrClN5 B5497933 7-bromo-5-(2-chlorophenyl)tetrazolo[1,5-a]quinazoline](/img/structure/B5497933.png)
7-bromo-5-(2-chlorophenyl)tetrazolo[1,5-a]quinazoline
Overview
Description
“7-bromo-5-(2-chlorophenyl)tetrazolo[1,5-a]quinazoline” is a quinazoline derivative . Quinazoline derivatives are nitrogen-containing heterocyclic compounds that have drawn attention due to their significant biological activities . They have been found to exhibit a wide range of therapeutic activities, including anti-cancer, anti-inflammation, anti-bacterial, analgesia, anti-virus, anti-cytotoxin, anti-spasm, anti-tuberculosis, anti-oxidation, anti-malarial, anti-hypertension, anti-obesity, anti-psychotic, anti-diabetes, and more .
Synthesis Analysis
Quinazoline derivatives can be synthesized using various methods, which are generally classified into five main categories: Aza-reaction, Microwave-assisted reaction, Metal-mediated reaction, Ultrasound-promoted reaction, and Phase-transfer catalysis reaction . Specific synthesis methods for “7-bromo-5-(2-chlorophenyl)tetrazolo[1,5-a]quinazoline” are not available in the retrieved papers.Molecular Structure Analysis
The molecular structure of “7-bromo-5-(2-chlorophenyl)tetrazolo[1,5-a]quinazoline” contains a total of 31 bonds, including 24 non-H bonds, 21 multiple bonds, 1 rotatable bond, 21 aromatic bonds, 1 five-membered ring, 3 six-membered rings, and 1 nine-membered ring .properties
IUPAC Name |
7-bromo-5-(2-chlorophenyl)tetrazolo[1,5-a]quinazoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7BrClN5/c15-8-5-6-12-10(7-8)13(9-3-1-2-4-11(9)16)17-14-18-19-20-21(12)14/h1-7H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COHVSPZCLDLTAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC3=NN=NN3C4=C2C=C(C=C4)Br)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7BrClN5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-5-(2-chloro-phenyl)-tetrazolo[1,5-a]quinazoline | |
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